Cas no 128537-47-3 (4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester)
128537-47-3 structure
Product Name:4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester
CAS No:128537-47-3
MF:C9H13ClN2O2
MW:216.664721250534
CID:105621
PubChem ID:14793346
Update Time:2025-04-18
4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
- 1H-Pyrazole-5-carboxylicacid, 4-chloro-1-ethyl-3-methyl-, ethyl ester
- ethyl 4-chloro-2-ethyl-5-methylpyrazole-3-carboxylate
- ethyl 4-chloro-3-ethyl-1-methylpyrazolyl-5-carboxylate
- 4-Chloro-2-ethyl-5-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
- 4-CHLORO-1-ETHYL-3-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
- 128537-47-3
- AKOS015909544
- SCHEMBL22582787
- A805833
- DTXSID60564097
- Ethyl4-Chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
- 4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester
-
- Inchi: 1S/C9H13ClN2O2/c1-4-12-8(9(13)14-5-2)7(10)6(3)11-12/h4-5H2,1-3H3
- InChI Key: BXVLWBAKRHSBAN-UHFFFAOYSA-N
- SMILES: ClC1C(C)=NN(CC)C=1C(=O)OCC
Computed Properties
- Exact Mass: 216.06700
- Monoisotopic Mass: 216.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12000
- LogP: 2.04150
4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C277780-50mg |
4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester |
128537-47-3 | 50mg |
$ 210.00 | 2022-04-01 | ||
| TRC | C277780-100mg |
4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester |
128537-47-3 | 100mg |
$ 350.00 | 2022-04-01 | ||
| TRC | C277780-250mg |
4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester |
128537-47-3 | 250mg |
$ 695.00 | 2022-04-01 | ||
| Chemenu | CM492612-1g |
Ethyl4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate |
128537-47-3 | 95% | 1g |
$396 | 2022-06-13 | |
| Ambeed | A549165-1g |
Ethyl 4-chloro-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate |
128537-47-3 | 95+% | 1g |
$400.0 | 2024-04-24 |
4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
128537-47-3 (4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acidethylester) Related Products
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